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Compound of Interest

Compound Name: WJ460

Cat. No.: B611810

Essential Safety and Handling Guide for WJ460

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of WJ460, a potent myoferlin (MYOF) inhibitor utilized in cancer research. Given that WJ460 is
a novel research chemical, this guide is based on best practices for handling potent, powdered
compounds with limited available safety data. All personnel must supplement this guidance
with a substance-specific risk assessment before commencing any work.

Compound Data

The following table summarizes the key quantitative data for WJ460.[1]

Property Value

CAS Number 1415251-36-3[1]

Chemical Formula C27H28N203S[1]

Molecular Weight 460.59 g/mol [1]

Appearance Solid powder[1]

Solubility Soluble in DMSO[1]

Purity >98% (or refer to the Certificate of Analysis)[1]
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Personal Protective Equipment (PPE)

Due to the potent biological activity of WJ460 and the absence of a comprehensive public
Safety Data Sheet (SDS), a cautious approach to personal protection is mandatory. The
following PPE is required at a minimum when handling WJ460 in its powdered form or in
solution:

PPE Category Specification Rationale

Prevents skin contact and
) Double-gloving with nitrile absorption. The outer glove
Hand Protection . . .
gloves. can be removed immediately in

case of contamination.

) ] Protects eyes from splashes of
Eye Protection Chemical safety goggles. ) )
solutions or airborne powder.

) A disposable, solid-front lab Prevents contamination of
Body Protection o » )
coat with tight-fitting cuffs. personal clothing.

] ) Essential when handling the
] ] A properly fitted N95 or higher-
Respiratory Protection ) powdered form to prevent
rated respirator. ) ]
inhalation.

Operational Plan: Handling and Experimental
Protocol

Receiving and Storage:

Upon receipt, inspect the container for any damage or leakage.

Store WJ460 in a dry, dark environment.[1]

For short-term storage (days to weeks), maintain at 0-4°C.[1]

For long-term storage (months to years), store at -20°C.[1]

Experimental Workflow:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b611810?utm_src=pdf-body
https://www.benchchem.com/product/b611810?utm_src=pdf-body
https://www.benchchem.com/product/b611810?utm_src=pdf-body
https://www.medkoo.com/products/32491
https://www.medkoo.com/products/32491
https://www.medkoo.com/products/32491
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The following diagram outlines the general workflow for handling WJ460, from preparation of
stock solutions to experimental use.
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WJ460 Handling Workflow

Detailed Protocol for Stock Solution Preparation:

o Preparation: Don all required PPE as outlined in the table above. Perform all manipulations
of powdered WJ460 within a certified chemical fume hood.

» Weighing: Carefully weigh the desired amount of WJ460 powder using an analytical balance.
Use anti-static weighing paper or a tared vial to minimize dispersal of the powder.

e Solubilization: Add the appropriate volume of dimethyl sulfoxide (DMSO) to the weighed
WJ460 to achieve the desired stock concentration. Cap the vial securely.

e Mixing: Gently vortex or sonicate the solution until the WJ460 is completely dissolved.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C in a clearly labeled, sealed container.

Disposal Plan

All waste contaminated with WJ460 must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure
All contaminated solid waste (e.qg., pipette tips,
loves, lab coats, weighing paper, vials) must be
Solid Waste g ] ) gning pap )
collected in a dedicated, clearly labeled
hazardous waste container.
All solutions containing WJ460, including
experimental media, should be collected in a
Liquid Waste designated, sealed, and clearly labeled
hazardous liquid waste container. Do not pour
WJ460 solutions down the drain.
Any sharps (e.g., needles, serological pipettes)
contaminated with WJ460 should be disposed of
Sharps

in a designated sharps container for hazardous

chemical waste.

Follow your institution's specific guidelines for the final disposal of hazardous chemical waste.

Emergency Procedures
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Situation Immediate Action

Immediately remove contaminated clothing and
) wash the affected area with copious amounts of
Skin Contact .
soap and water for at least 15 minutes. Seek

medical attention.

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding
Eye Contact ) ] ) ]

the eyelids open. Seek immediate medical

attention.

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has
Inhalation . e . o

stopped, begin artificial respiration. Seek

immediate medical attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Evacuate the immediate area. For a small spill,
if you are trained and have the appropriate spill
kit, contain the spill with an inert absorbent
Spill material. For a large spill, or if you are not
trained, evacuate the area and contact your
institution's environmental health and safety

department immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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 To cite this document: BenchChem. [Personal protective equipment for handling WJ460].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611810#personal-protective-equipment-for-handling-
wj460]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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